2-(4-Amidinophenyl)-5-benzofurancarboxamidine
Overview
Description
“2-(4-Amidinophenyl)-5-benzofurancarboxamidine” is also known as 4,6-Diamidino-2-phenylindole (DAPI) dihydrochloride . It is a cationic fluorescent dye that binds to double-stranded DNA, forming a stable complex which fluoresces . DAPI is several times more sensitive than ethidium bromide for staining DNA in agarose gels .
Molecular Structure Analysis
The molecular formula of “this compound” is C16H15N5·2HCl . Its molecular weight is 350.25 . Further structural analysis would require more specific data or computational modeling.Physical And Chemical Properties Analysis
“this compound” is a powder that is soluble in water and DMF . It exhibits fluorescence with an excitation wavelength of 340 nm and an emission wavelength of 488 nm .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(4-carbamimidoylphenyl)-1-benzofuran-5-carboximidamide;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O.2ClH/c17-15(18)10-3-1-9(2-4-10)14-8-12-7-11(16(19)20)5-6-13(12)21-14;;/h1-8H,(H3,17,18)(H3,19,20);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOQMTJOUDKMNPJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC3=C(O2)C=CC(=C3)C(=N)N)C(=N)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16Cl2N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90951375 |
Source
|
| Record name | 2-(4-Carbamimidoylphenyl)-1-benzofuran-5-carboximidamide--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90951375 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
351.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
28718-73-2 |
Source
|
| Record name | 2-(4-Amidinophenyl)-5-benzofurancarboxamidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028718732 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-(4-Carbamimidoylphenyl)-1-benzofuran-5-carboximidamide--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90951375 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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